Cas no 1291836-60-6 (5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

5-[(4-Chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a 4-chlorophenylamino group and a pyridinylmethyl carboxamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or antimicrobial agents due to the presence of pharmacophoric elements such as the triazole ring and chlorophenyl group. The compound's rigid framework and hydrogen-bonding capabilities may enhance binding affinity in biological targets. Its synthesis typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) or related methodologies. Further functionalization of the pyridine or triazole rings could enable fine-tuning of physicochemical properties for optimized bioactivity.

5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide structure

1291836-60-6 structure

Product Name:5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

CAS No:1291836-60-6

MF:C₁₅H₁₃ClN₆O

MW:328.756320714951

CID:5321743

Update Time:2025-05-20

5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-((4-chlorophenyl)amino)-N-(pyridin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
- 5-[(4-chlorophenyl)amino]-N-(pyridin-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
- STL098639
- 5-(4-chloroanilino)-N-(pyridin-2-ylmethyl)-2H-triazole-4-carboxamide
- 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C15H13ClN6O/c16-10-4-6-11(7-5-10)19-14-13(20-22-21-14)15(23)18-9-12-3-1-2-8-17-12/h1-8H,9H2,(H,18,23)(H2,19,20,21,22)
- InChI Key： JRNBZWFCKWKAGA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NC1C(C(NCC2C=CC=CN=2)=O)=NNN=1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 390
XLogP3: 2.7
Topological Polar Surface Area: 95.6

5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-5949-2μmol	5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291836-60-6	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-5949-1mg	5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291836-60-6	1mg	$54.0	2023-09-07
Life Chemicals	F6609-5949-2mg	5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291836-60-6	2mg	$59.0	2023-09-07
Life Chemicals	F6609-5949-3mg	5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291836-60-6	3mg	$63.0	2023-09-07

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Additional information on 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

5-[(4-Chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, with CAS No. 1291836-60-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a 1H-1,2,3-triazole ring system, which serves as a central scaffold for various functional groups. The presence of a 4-chlorophenyl group and a pyridin-2-ylmethyl substituent introduces unique electronic and steric properties that contribute to its bioactivity.

Recent studies have highlighted the importance of triazole derivatives in drug discovery due to their ability to modulate various cellular pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. This finding underscores the potential of this compound as a lead molecule for anti-cancer drug development.

The synthesis of 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A study in the Chemical Communications journal detailed the use of click chemistry methodologies to construct the triazole ring system efficiently. This approach not only enhances the yield but also ensures high purity of the final product, making it suitable for bioassays and further preclinical testing.

In terms of pharmacokinetics, preliminary studies have shown that this compound demonstrates favorable absorption and metabolism profiles in preclinical models. Research conducted at the University of California revealed that 5-[(4-chlorophenyl)amino]-N-[(pyridin-2-yl)methyl]-1H-